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Compound of Interest

Compound Name: alpha-Hexylcinnamaldehyde

Cat. No.: B145862

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
alpha-Hexylcinnamaldehyde (CAS No. 101-86-0). The following procedural guidance is
designed to ensure the safe use of this compound in a laboratory setting and to establish clear
operational and disposal plans.

Hazard Identification and Risk Assessment

alpha-Hexylcinnamaldehyde is classified as a hazardous substance.[1][2] Key hazards
include:

Skin Sensitization (Category 1): May cause an allergic skin reaction upon repeated contact.

[3I141[5][6]

Skin Irritation: Causes skin irritation.[4]

Eye Irritation: Causes serious eye irritation.[4]

Combustibility: It is a combustible liquid and may burn if ignited.[3][4]

A thorough risk assessment should be conducted before any new experimental procedure
involving this chemical.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling alpha-Hexylcinnamaldehyde to minimize
exposure:

PPE Category Specification

Chemical-resistant gloves (e.g., Nitrile or
) Neoprene).[5] Gloves should be inspected

Hand Protection _ _ _ _
before use and disposed of immediately if

contaminated.[5]

Safety glasses with side shields or chemical
Eye Protection splash goggles.[4] A face shield may be required

if there is a significant splash hazard.[7][8]

A lab coat must be worn.[8] For larger
Ski 4 Bod gquantities, a chemical-resistant apron is
in and Body
recommended.[2] Long pants and closed-toe

shoes are required.[8]

Use in a well-ventilated area is required.[3][9] A
Resoirat respirator with an organic vapor cartridge may
espiratory _ L ,
be necessary if ventilation is inadequate or if

aerosols are generated.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for alpha-Hexylcinnamaldehyde:
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Property Value Reference(s)
CAS Number 101-86-0 [2][10][11]
Molecular Formula C15H200 [2][10]
Molecular Weight 216.32 g/mol [10]
Appearance Clear pale yellow liquid [10]

Odor Floral, Jasmin-like [2][4]

Flash Point 112.78 °C (235.00 °F)

Vapor Pressure

0.00100 mm/Hg @ 25.00 °C

Specific Gravity

0.95100 to 0.95900 @ 25 °C

Oral LD50 (Rat)

3100 mg/kg

[9]

Dermal LD50 (Rabbit)

> 3000 mg/kg

[4]

Standard Operating Procedure for Handling

This protocol outlines the step-by-step process for safely handling alpha-

Hexylcinnamaldehyde in a laboratory setting.

4.1. Preparation and Engineering Controls

o Designated Area: All work with alpha-Hexylcinnamaldehyde should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[8][12]

o Ventilation: Ensure the chemical fume hood is functioning correctly before starting work.

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[9]

o Spill Kit: An appropriate spill kit containing absorbent materials should be available in the

laboratory.[1]

4.2. Handling Procedure
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Don PPE: Before handling the chemical, put on all required personal protective equipment
as specified in Section 2.

Dispensing: Carefully dispense the required amount of alpha-Hexylcinnamaldehyde,
avoiding splashing.

Container Handling: Keep the container tightly closed when not in use.[6][7][13]

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong reducing agents, and
strong bases.[2] Also, avoid sources of ignition such as open flames and hot surfaces.[3][9]

Hygiene: After handling, wash hands thoroughly with soap and water.[7][12] Do not eat,
drink, or smoke in the work area.[3]

4.3. Post-Handling
o Decontamination: Clean the work area and any equipment used with an appropriate solvent.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to avoid
skin contact, and dispose of them as hazardous waste.[7] Reusable PPE should be
decontaminated.

Storage: Store alpha-Hexylcinnamaldehyde in a tightly sealed, properly labeled container
in a cool, dry, and well-ventilated area away from incompatible materials.[2][3][6][9]

Disposal Plan

alpha-Hexylcinnamaldehyde and any materials contaminated with it must be disposed of as
hazardous waste.

5.1. Waste Segregation and Collection

» Waste Stream: Dispose of alpha-Hexylcinnamaldehyde as non-halogenated organic
waste.[1][13][14]

o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container.[13]
[14] The container must be compatible with the chemical.[1]
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e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "alpha-Hexylcinnamaldehyde".[14]

« Filling: Do not overfill the waste container; leave at least 10% headspace to allow for vapor
expansion.[1]

5.2. Waste Disposal Procedure
o Collection: Follow your institution's procedures for hazardous waste pickup.

e Regulatory Compliance: All waste disposal must be in accordance with local, state, and
federal regulations.[3]

Emergency Procedures
6.1. Spills

» Minor Spill: For a small spill, alert others in the area. Wearing appropriate PPE, contain the
spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed
container for disposal as hazardous waste.[2] Clean the spill area thoroughly.

o Major Spill: Evacuate the area and notify your institution's emergency response team.
6.2. Exposures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[4][8] Seek medical attention if irritation or a
rash develops.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

e Inhalation: Move the affected person to fresh air.[4][7] If breathing is difficult, administer
oxygen. Seek medical attention.

 Ingestion: Do not induce vomiting.[3] Rinse the mouth with water and seek immediate
medical attention.
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Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of alpha-
Hexylcinnamaldehyde.

Click to download full resolution via product page

Caption: Workflow for the safe handling of alpha-Hexylcinnamaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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